4-[(3-phenylisoxazol-5-yl)methyl]-1-(5-propyl-1,3,4-oxadiazol-2-yl)piperidin-4-ol

• IUPAC Name: 4-[(3-phenyl-1,2-oxazol-5-yl)methyl]-1-(5-propyl-1,3,4-oxadiazol-2-yl)piperidin-4-ol
• InChI: InChI=1S/C20H24N4O3/c1-2-6-18-21-22-19(26-18)24-11-9-20(25,10-12-24)14-16-13-17(23-27-16)15-7-4-3-5-8-15/h3-5,7-8,13,25H,2,6,9-12,14H2,1H3
• InChI Key: IAPWNKGTYACYJY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(O1)N2CCC(CC2)(CC3=CC(=NO3)C4=CC=CC=C4)O
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol

Description

Oxadiazoles and piperidine derivatives are notable for their wide range of biological activities, including antimicrobial properties. Research has focused on synthesizing various derivatives to explore their potential applications and to understand their chemical and physical properties better.

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes that yield derivatives with significant biological activities. For example, the synthesis of N-substituted derivatives of oxadiazole compounds involves reactions starting from benzenesulfonyl chloride, leading through various intermediates to the target compounds. These processes are carefully designed to introduce specific functional groups that confer desired properties to the molecules (Khalid et al., 2016).

Molecular Structure Analysis

The molecular structure of these compounds is elucidated using advanced spectroscopic techniques, including 1H-NMR, IR, and mass spectral data. Crystal structure analysis and computational methods, such as density functional theory (DFT), are also employed to understand the compounds' geometry, electronic structure, and reactivity (Kumara et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain isoxazole rings work by interacting with biological receptors.